The pith is the internal part of the sugarcane plant with short and variable fiber length. The presence of pith creates process-related issues in papermaking, so it must be removed from the bagasse. Pith has low calorific value, and burning of pith in boilers also creates boiler operational issues as well as environmental pollution and health hazards. The imposition of stringent emission norms by the environmental regulatory bodies is compelling these industries to search for cleaner alternatives to fuels. Pith is generated in huge quantities so its disposal or management will become a major challenge if industries shift to cleaner fuel. Considering these pressing issues and some recent relevant research reported on pith valorization, this study was planned to explore the potential of pith valorization. Therefore, in the present review, research studies available on alternate routes for the valorization of pith into value-added products have been extensively covered. Since pith is also lignocellulosic biomass, therefore, its valorization after pretreatment and as such direct utilization (without pretreatment) has also been categorically discussed. Furthermore, the promising pathways and prospective research in pith valorization are discussed that will make the sugar and associated pulp and paper mill more economically and environmentally sustainable.

This study investigated the impact of process configuration and conditions on microbial communities and metabolic pathways in the anaerobic digestion of winery effluents. Four system configurations were analyzed for taxonomic and functional profiles using 16S rRNA gene sequencing and Tax4Fun2. Sporolactobacillus, Prevotella, and Acetobacter dominated (> 70%) in the acidogenic reactor with 5277 conserved functions across configurations. In the methanogenic reactor, methane production relied on Methanosaeta in the single-stage configuration (13%) and five archaea genera in the two-stage configuration (18%). Thermophilic conditions favored syntrophic acetate oxidation and hydrogenotrophic methanogenesis by Methanothermobacter (65%), significantly changing due to temperature. The two-stage configuration exhibited 3.0 times higher functional redundancy than the single-stage configuration. Mesophilic conditions displayed 2.5 times greater functional redundancy than thermophilic conditions. High organic loading rate and short hydraulic retention time reduced functional redundancy by 1.5 times. Assessing microbial functionality beyond their composition is crucial to understand stability and performance of anaerobic digestion systems.

Native Scottish wood samples were investigated as potential, locally sourced, raw materials for biochar production. Screening experiments identified pure softwood as the preferable feedstock. Influence of operational parameters, i.e. activating gas flow rate (CO2), heating ramp rate and contact time on final biochar characteristics, was investigated using design of experiments. Surface area and biochar yield were selected as response variables. Minitab was used to define experimental run conditions and suggested an optimal output at 60 min contact time and 15 °C/min ramp rate for maximum responses. The highest surface area (764 m2/g) was achieved at 850 °C from softwood, albeit with a low yield of 15%. Under optimised conditions, the observed surface area was 613 m2/g with ~ 18% yield. Pareto charts suggested no influence of gas flow rate on chosen responses, which correlated well with experimental data. Pore structure was a combination of micro- and mesopores with average pore widths of 3–5 nm and an average point of zero charge of 7.40 ± 0.02. Proximate analysis showed an increase in fixed carbon content from 20%, in the feedstock, to 80%, in the optimised biochar. Morphological analysis showed a layered carbon structure in the biochars. The results show the significance of the selected feedstock as a potential source of biochar material and the relevance of interplay of operational variables in biochar development and their final characteristics.

Cold climate ecosystems hint the researchers to discover economically native cold-adapted strains, which can tolerate temperature fluctuations in outdoor large-scale cultivation for producing lipids as biofuel or for nutritional applications. Cheshmeh-Sabz Lake (Iran) was screened in winter. The lake water was sampled at 5 °C and three strains of Scenedesmus sp. (dominant in BG-11), Ankistrodesmus sp. (dominant in WC), and Chlorella sp. (dominant in BBM) were identified using molecular methods. Strains’ growth parameters, lipid content, and lipid productivity were also investigated at 8 and 25 °C. Scenedesmus sp. had the most biomass productivity (~ 0.54 ± 0.001 g/L*d) with no significant difference at 8 and 25 °C and demonstrated the highest amount of lipid productivity at 25 °C (9.43 ± 1.05 g/L*d). Scenedesmus sp. produced the highest percentage of α-linolenic acid at 15 and 25 °C (10.96 ± 1.5% and 11.07 ± 0.31%, respectively) among the strains. There was no significant difference for palmitic acid content at 8, 15, and 25 °C (41.05 ± 5.2, 38.48 ± 4.25, and 39.82 ± 1.58% respectively). Biomass productivity decreased in Ankistrodesmus sp. and Chlorella sp. at 8 °C in comparison to that of 25 °C (~ 86% and ~ 34% decrease, respectively). Ankistrodesmus sp. produced the highest proportion of α-linolenic acid at 8 °C (9.98 ± 0.10%). The highest percentage of palmitic acid was observed in Chlorella at 25 °C (44.41 ± 7.56%). Based on the results, Scenedesmus sp. is the proper choice for outdoor cultivation at different seasons due to its relatively high biomass productivity and the specific growth rate in low and high temperatures (8 and 25 °C).

Anaerobic co-digestion (ACoD) has been adjudged as an efficient technology to advance the goal of climate change adaptability and carbon neutrality during waste treatment and bioenergy generation. Prior to digestion integration, an evaluation of the compatibility of the waste streams is critical to enhanced bioenergy output. This study examined the methane potential, microbial ecology, and kinetics during the co-digestion of organic fraction of municipal solid waste (OFMSW), sewage scum (SS), and a blended mixture of 1 part of new and 2 parts of mature leachate (LB) through mesophilic biochemical methane potential (BMP) test. Synergistic interaction within the mixtures increased methane yield by up to 92% (486.7 mL/gVS) over the treatment of OFMSW alone (252.3 mL/gVS). Likewise, the methane yield of LB-containing mixtures was enhanced by 16–41.5% over LB treatment alone (344 mL/gVS). Model estimates by modified Gompertz (MG) and logistic function (LF) were conclusive that the mixtures caused the methane production rate to improve by up to 16% from OFMSW alone and by at least 22% from LB alone. Furthermore, microbial analysis of mixtures revealed the proportion of LB in the mixture had a higher influence on the diversity than OFMSW. Even though acetoclastic Methanosaeta was more dominant, methane production was via a dual methanogenic pathway associated with both acetoclastic Methanosaeta and hydrogenotrophic Methanospirillum. Finally, the results obtained provide an insight on ACoD as a sustainable waste management strategy to enhance bioenergy production and reduce emissions through the recirculation of multiple heterogeneous waste streams into economic use.

Our study investigates prospects for a fuel-grade canola oil supply chain that prioritizes the use of non-No. 1 Canola as a biofuel feedstock. Using low-grade canola oil to produce biofuels can reduce feedstock costs and offer the opportunity to utilize existing petroleum infrastructure to transport and store canola oil, thereby reducing capital costs for biorefinery investments. We conducted a township-level GIS analysis to assess the availability of canola seed in Alberta and identify potential fuel-grade crushing sites based on the amount of annually accessible non-No. 1 Canola. Using an improved service-area approach, we identify three potential sites for fuel-grade crushers, all of which had sufficient seed to produce, on average, over 65 thousand tonnes of oil per year (from 2016 to 2019). Northwestern Alberta appears to be especially suitable for a fuel-grade canola crushing plant, since it has the highest average amounts of non-No. 1 seed, and there are no existing food-grade crushers to compete with. Results further show that spatial and temporal variation in canola harvests impacts how much non-No.1 seed is available and could therefore influence investment decisions on where to locate fuel-grade canola crushing plants. New fuel-grade crushing plants could also stimulate regional development and boost incomes for local canola producers. Our analysis is relevant to policy and business decisions related to fuel-grade canola oil supply chain investments.

Despite recent improvements, second-generation (2G) biorefineries still have challenges to overcome, especially regarding cellulose and xylan hydrolysis and xylose fermentation. Hydrolases account for a high percentage of the process’ total cost, and industrial yeasts may not assimilate xylose properly. In this sense, prospecting microorganisms that can both metabolize this sugar and hydrolyze cellulose and xylan may lead to significant advances in 2G processes. Since the gut microbiota of herbivorous insects has proven to be the major player in their lignocellulose digestion, yeasts were isolated from the gut of Spodoptera frugiperda larvae, and their cellulolytic, xylanolytic, and xylose-assimilating capacity were analyzed. From a hundred larvae guts, forty-six yeasts were selected for their growth capacity in xylose-containing media. Fourteen strains were able to hydrolyze cellulose, and three showed xylanolytic activity. Two strains, taxonomically identified as Papiliotrema laurentii and Meyerozyma caribbica, stood out with the highest cellular biomass yield and productivity when submitted to a high-throughput microscale growth analysis under different culture conditions (varying pH and sugar concentration). While the P. laurentii strain displayed the highest xylanolytic activity (205.48 U/mL) and an intermediate cellulolytic capacity (31.25 U/mL), the M. caribbica strain showed, besides cellulase activity (37.46 U/mL), high ethanol and xylitol yields (0.36 gethanol/gglucose and 0.35 gxylitol/gxylose, respectively) in media with the most common fermentation inhibitors in 2G bioprocesses. Through a Central Composite Rotatable Design, the optimized condition for the simultaneous production of ethanol and xylitol was found to be in a 55–85 g/L range of sugar concentration and between pH values of 6.0 to 8.5. Also, this experimental design analysis allowed the validation of empiric-coded models. These results indicate the high biotechnological potential of prospecting yeasts in S. frugiperda guts.Graphical Abstract

Rice husk is a massive byproduct of the agricultural sector, but less effort has been paid for its recycling. In this study, ultrasound-assisted inorganic treatment with HNO3, H2SO4, and H2O2 was adopted to modify rice husk as a biosynthesized catalyst. The activity of produced biosynthesized catalyst was assessed in hydrogen production through the hydrolysis of sodium borohydride in an alkaline solution. The characterization of as-prepared biosynthesized catalysts revealed that HNO3 was an efficient agent to protonate the surface of rice husk and make active sites available for the hydrolysis reactions. In addition, ultrasound-assisted HNO3 treatment caused a constructive effect on the structural property of rice husk and increased the surface area from 1.9 m2/g to 17 m2/g and pore volume from 0.45 cm3/g to 3.9 cm3/g. According to optimum synthesizing conditions (45 wt% HNO3 and 10 min ultrasonication), ARH-N45-10 could produce 745 mL/g hydrogen from the alkaline solution of NaBH4 at ambient conditions. Based on the kinetic study, the catalytic hydrolysis of NaBH4 by modified rice husk followed first-order kinetic concerning the NaBH4 per fixed NaOH ratio. Moreover, the thermodynamic analysis indicated that hydrolysis of NaBH4 and formation of hydrogen on the modified rice husk is an endothermic and spontaneous reaction, where the hydrogen generated at 55 °C (5280 mL/g) was seven times more than that at ambient temperature, and also activation energy was calculated 57.68 kJ/mol from Arrhenius plot.

AbstractMicroalgae biotechnology can strengthen circular economy concepts in the wastewater treatment sector. This study investigated the Norwegian microalgae strains of Tetradesmus wisconsinensis, Lobochlamys segnis, and Klebsormidium flaccidum for their efficiency in nutrient removal. Their biomass productivity and compositions were evaluated for bioenergy and bi-products development. In the laboratory batch experiment with synthetic municipal wastewater, all strains accomplished total removal of nitrogen and phosphorus. L. segnis removed all NH4+ and PO43− (initial concentration of 28 and 15 mg/L, respectively) earliest among others. T. wisconsinensis biomass was superior in total carbohydrates content (40%) and fatty acid profile that imply biorefinery potential. The fatty acid (TFA) content was the highest in L. segnis (193 ± 12 mg/g dry cells), while K. flaccidum accumulated fatty acids that consisted largely of polyunsaturated fatty acids (82% of TFA). The highest protein level was measured in K. flaccidum (53%). Observed variations in biomass components can be used for a strategic production of targeted compound in resource recovery scenarios for biofuel generation.Graphical Abstract

Torrefaction enhances the properties of biomass fuels which add to their suitability as energy sources. Due to the abundance availability of mustard straw in the northern region of India and throughout the globe, raw or torrefied mustard straws were investigated in the present study. The torrefaction experiments were conducted on mustard straw using heating temperatures of 200 °C, 250 °C, and 300 °C for 60 min. The biomass characterization was carried out using proximate analysis, ultimate analysis, and high heating values (HHV). Afterward, NOx, SO2, CO2, CO, and dust emissions were evaluated from the combustion of raw/torrefied mustard straws. After the experimentation, the results were compared with the literature. It was observed that during torrefaction, the carbon content of biomass increased from 40 to 55%, while the hydrogen (6 to 5%) and oxygen content (42 to 29%) decreased with the increase in temperature. Further, the lignin content increased, while hemicellulose content decomposed with the increase in temperature. It was seen that energy yield for a torrefied mustard straw at 200 °C, 250 °C, and 300 °C was 76.24%, 88.98%, and 94.75%, respectively. The process of torrefaction increases the bulk density (139 to 244 kg/m3), decreased the mass yield (100 to 64%), and improves the ignitability index (35 to 51%) of the mustard straw. The outcomes of this research are expected to provide practical insight into how raw mustard straw can be upgraded into densified solid biofuels suitable for industrial and thermal power plant applications.